Gold tribromide

• IUPAC Name: tribromogold
• InChI: InChI=1S/Au.3BrH/h;3*1H/q+3;;;/p-3
• InChI Key: OVWPJGBVJCTEBJ-UHFFFAOYSA-K
• Canonical SMILES: Br[Au](Br)Br
• Molecular Formula: AuBr3
• DSSTOX Substance ID: DTXSID9065025
• Molecular Weight: 436.68 g/mol
• CAS No.: 10294-28-7

Description

It primarily exists as a dimer with the molecular formula Au2Br6, where two gold atoms are bridged by two bromine atoms . This compound is unique among gold halides due to its stability in the +3 oxidation state, unlike copper or silver complexes which typically persist in +1 or +2 oxidation states .

Mechanism of Action

Target of Action

Gold tribromide, also known as gold bromide (AuBr3), primarily targets the formation of gold nanoparticles and various organogold compounds . It is also used as a catalyst in certain chemical reactions . In the field of organic synthesis, this compound has been found to catalyze the nucleophilic substitution reaction of propargylic alcohols .

Mode of Action

This compound interacts with its targets through its unique chemical structure. It exists as a dimer with the molecular formula Au2Br6, where two gold atoms are bridged by two bromine atoms . This structure allows this compound to act as a catalyst in various chemical reactions. For instance, in the nucleophilic substitution reaction of propargylic alcohols, the gold complex serves as an alcohol-activating agent to facilitate the substitution .

Biochemical Pathways

It is known that this compound can be used as a precursor to synthesize gold nanoparticles . These nanoparticles have numerous applications in biochemical pathways, particularly in the field of nanomedicine.

Pharmacokinetics

It is known that the pharmacokinetics of gold nanoparticles, which can be synthesized using this compound, depend on particle size, shape, surface charge, surface modification, and route of exposure .

Result of Action

The primary result of this compound’s action is the formation of gold nanoparticles and various organogold compounds . These products have numerous applications in fields such as nanomedicine, catalysis, and organic synthesis.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other chemical agents. For instance, the most common synthesis method of this compound involves heating gold and excess liquid bromine at 140 °C . Additionally, the halide-exchange reaction of gold (III) chloride with hydrobromic acid can also be used to synthesize this compound .

Biochemical Analysis

Biochemical Properties

It is known that Gold Tribromide exhibits square planar coordination geometry . This suggests that it could potentially interact with enzymes, proteins, and other biomolecules in a biochemical context. Specific interactions with biomolecules have not been reported in the literature.

Molecular Mechanism

It is known that this compound contains one long and two short gold-bromine bonds . This unique structure could potentially influence its interactions at the molecular level. Specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression have not been reported.

Preparation Methods

Gold bromide can be synthesized through several methods:

The most common method involves heating gold with excess liquid bromine at 140°C:

Direct Reaction with Bromine: $$2 \text{Au} + 3 \text{Br}_2 \rightarrow \text{Au}_2\text{Br}_6$$2Au+3Br2​→Au2​Br6​

Biological Activity

Gold tribromide (AuBr₃), an inorganic compound with a dimeric structure, has garnered attention for its unique properties and potential biological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, cytotoxicity, and potential therapeutic uses, particularly in antimicrobial and anticancer contexts.

This compound is characterized by its dark-red to black crystalline form and exhibits Lewis acidity, allowing it to act as an electron pair acceptor. Its chemical structure can be represented as $\text{Au}_2\text{Br}_6$, where two gold atoms are bridged by bromine atoms. This property is significant in catalysis and nanoparticle synthesis, where AuBr₃ serves as a precursor for generating gold nanoparticles with diverse biological activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of gold complexes, including those derived from this compound. For instance, gold(III) complexes have shown effectiveness against multidrug-resistant (MDR) pathogens. One study reported that a cyclometallated gold(III) complex exhibited minimum inhibitory concentration (MIC) values ranging from 4 to 8 mg/L against Gram-positive bacteria and 16 to 32 mg/L against Gram-negative bacteria .

The mechanisms underlying this antimicrobial activity involve:

• Disruption of Bacterial Membranes : Gold complexes can permeabilize bacterial membranes, leading to cell lysis.
• Inhibition of Critical Enzymes : These compounds often target thioredoxin reductase (TrxR), crucial for bacterial redox homeostasis, particularly in Gram-positive species .
• Synergistic Effects : Some studies have indicated that combining gold(III) complexes with conventional antibiotics enhances their bactericidal effects, reducing the likelihood of resistance development .

Cytotoxicity and Safety Profile

The cytotoxic effects of this compound and its derivatives have been assessed in various mammalian cell lines. A study demonstrated that certain gold complexes exhibited low cytotoxicity at therapeutic concentrations, with IC50 values around 25.5 μM in non-tumoral cell lines . In vivo studies also confirmed no acute toxicity signs at doses up to 1 mg/kg .

Case Study 1: Antibacterial Efficacy

A recent investigation into a novel gold(III)-dithiocarbamate complex revealed its potent antibacterial activity against MRSA and other MDR strains. The study showed that this compound not only inhibited bacterial growth but also prevented biofilm formation, which is critical in treating chronic infections .

Pathogen	MIC (mg/L)	Biofilm Inhibition
Staphylococcus aureus	4-8	Yes
Escherichia coli	16-32	Yes

Case Study 2: Antitumor Potential

Gold(III) compounds have been explored for their antitumor properties due to their structural similarities to platinum-based drugs. Research indicates that these compounds can induce apoptosis in cancer cells while exhibiting lower toxicity towards normal cells .